Cas no 105253-92-7 (5-(2-Methoxyphenyl)-5-oxovaleric acid)

• Product Name: 5-(2-Methoxyphenyl)-5-oxovaleric acid
• CAS No: 105253-92-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1068032
• PubChem ID: 24726930
• Update Time: 2025-06-11

5-(2-Methoxyphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)-5-oxovaleric acid
• LogP
• MFCD01311634
• 5-(2-methoxyphenyl)-5-oxopentanoic acid
• SCHEMBL6626765
• 5-(2-METHOXYPHENYL)-5-OXOVALERICACID
• AKOS016022440
• DTXSID60645315
• 5-(2-Methoxy-phenyl)-5-oxo-pentanoic acid
• 105253-92-7

• MDL： MFCD01311634
• Inchi： 1S/C12H14O4/c1-16-11-7-3-2-5-9(11)10(13)6-4-8-12(14)15/h2-3,5,7H,4,6,8H2,1H3,(H,14,15)
• InChI Key： PXICOZHKAHFZSB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2-Methoxyphenyl)-5-oxovaleric acid

Professional Introduction to 5-(2-Methoxyphenyl)-5-oxovaleric Acid (CAS No. 105253-92-7)

5-(2-Methoxyphenyl)-5-oxovaleric acid, a compound with the chemical formula C₁₀H₉O₄, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 105253-92-7, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of a methoxy group and an oxo-valeric acid moiety makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

The structural framework of 5-(2-Methoxyphenyl)-5-oxovaleric acid includes a phenyl ring substituted with a methoxy group at the 2-position, which enhances its reactivity and binding affinity. This feature is particularly relevant in drug design, where such modifications can influence the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. The oxo-valeric acid segment introduces a carboxylic acid functionality, which is commonly utilized in the synthesis of esters, amides, and other bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(2-Methoxyphenyl)-5-oxovaleric acid. Studies have demonstrated its role as a precursor in the synthesis of various bioactive compounds, including those with anti-inflammatory and analgesic properties. The compound's ability to undergo selective modifications allows researchers to fine-tune its chemical profile for specific therapeutic applications.

One of the most compelling aspects of 5-(2-Methoxyphenyl)-5-oxovaleric acid is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have shown promise in inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The synthesis of 5-(2-Methoxyphenyl)-5-oxovaleric acid involves multi-step organic reactions that highlight its versatility as a synthetic intermediate. The process typically begins with the functionalization of a phenolic precursor, followed by oxidation and subsequent esterification or amidation to introduce the desired functional groups. These synthetic strategies are well-documented in the literature and have been optimized for high yield and purity.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(2-Methoxyphenyl)-5-oxovaleric acid's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how modifications at the methoxy-substituted phenyl ring can influence binding affinity and selectivity. These findings are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has taken note of these developments, leading to increased investment in research focused on 5-(2-Methoxyphenyl)-5-oxovaleric acid derivatives. Several clinical trials are underway evaluating the safety and efficacy of novel compounds derived from this scaffold. Preliminary results suggest that these agents exhibit promising therapeutic potential across a range of indications.

Beyond pharmaceutical applications, 5-(2-Methoxyphenyl)-5-oxovaleric acid has found utility in agrochemical research. Its structural motifs are reminiscent of natural products known for their bioactivity, making it a valuable starting point for synthesizing compounds with pesticidal or herbicidal properties. This dual application underscores the compound's broad appeal across multiple scientific disciplines.

The environmental impact of synthesizing and utilizing 5-(2-Methoxyphenyl)-5-oxovaleric acid is also an area of growing interest. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its production. Techniques such as catalytic hydrogenation and solvent-free reactions are being investigated to reduce the ecological footprint associated with its synthesis.

In conclusion, 5-(2-Methoxyphenyl)-5-oxovaleric acid (CAS No. 105253-92-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in advancing medical science and addressing global challenges.